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Compound of Interest

Compound Name: PKR activator 5

Cat. No.: B15573775

Essential Safety and Handling Guide for PKR
Activator 5

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling PKR activator 5. The following procedures are
designed to ensure the safe handling, use, and disposal of this potent chemical compound,
thereby fostering a secure laboratory environment.

Compound Information

PKR activator 5, also identified as Compound 18, is a potent activator of pyruvate kinase R
(PKR) with an AC50 of 28 nM. Due to its high potency and biological activity, meticulous
handling is required to prevent accidental exposure and ensure experimental integrity.

Identifier Value

Common Name PKR activator 5
Synonym Compound 18
CAS Number 2761226-35-9
Molecular Formula C23H19CIFN9O
Storage Temperature -20°C
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling PKR
activator 5 to minimize the risk of exposure through inhalation, ingestion, or skin contact.

Equipment Specification Purpose

o . Prevents skin contact. Double-
Nitrile or other chemically o
Gloves . gloving is recommended when
resistant gloves. )
handling the pure compound.

) Safety glasses with side Protects eyes from splashes or
Eye Protection ) ] )
shields or goggles. airborne particles.

Protects skin and personal
Lab Coat Standard laboratory coat. ] o
clothing from contamination.

Required when handling the ) )
_ ) ) N Prevents inhalation of the
Respiratory Protection powder outside of a certified
) powdered compound.
chemical fume hood.

Safe Handling and Operational Plan

Adherence to a strict operational protocol is essential for the safe handling of PKR activator 5.
The following step-by-step guide outlines the handling process from preparation to post-

experiment cleanup.

Experimental Workflow for Handling PKR Activator 5
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Caption: Workflow for the safe handling of PKR activator 5.
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Step-by-Step Handling Protocol:
e Preparation:

o Before handling, ensure you are wearing the appropriate PPE as specified in the table
above.

o All handling of the solid compound should be conducted in a certified chemical fume hood
to minimize inhalation risk.

o Prepare all necessary equipment, such as spatulas, weigh boats, and solvent, within the
fume hood.

o Allow the vial of PKR activator 5 to warm to room temperature before opening to avoid
condensation.

e Weighing and Dissolving:

o Carefully weigh the desired amount of the powdered compound using a calibrated
analytical balance within the fume hood.

o To avoid generating dust, handle the powder gently.
o Dissolve the compound in the appropriate solvent as per your experimental protocol.
e Experimental Use:

o Once in solution, the risk of inhalation is significantly reduced. However, continue to
handle with care to avoid splashes and skin contact.

o Conduct all experimental procedures involving the compound in a well-ventilated area.

Disposal Plan

Proper disposal of PKR activator 5 and any contaminated materials is critical to prevent
environmental contamination and accidental exposure.

e Chemical Waste:
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o All unused PKR activator 5, whether in solid or solution form, must be disposed of as
hazardous chemical waste.

o Place the waste in a clearly labeled, sealed container.

o Follow your institution's specific guidelines for chemical waste disposal.

e Contaminated Materials:

o Any materials that have come into contact with PKR activator 5, such as pipette tips,
gloves, and weigh boats, should be considered contaminated.

o Dispose of these materials in a designated hazardous waste container. Do not mix with
regular laboratory trash.

Emergency Procedures

In the event of accidental exposure, immediate action is necessary.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

By adhering to these safety and handling protocols, researchers can safely work with PKR
activator 5 while minimizing risks to themselves and their colleagues. Always consult your
institution's safety office for specific guidance and regulations.

» To cite this document: BenchChem. [Personal protective equipment for handling PKR
activator 5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573775#personal-protective-equipment-for-
handling-pkr-activator-5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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